Cas no 23138-50-3 (1-ethyl-4-isocyanatobenzene)

1-ethyl-4-isocyanatobenzene Properties

Names and Identifiers

• 4-ethylphenyl isocyanate
• 4-Ethylisocyanatobenzene
• 1-Ethyl-4-isocyanatobenzene
• 1-ethyl-4-isocyanato-benzene
• 4-ethylbenzenisocyanate
• Isocyanic Acid 4-Ethylphenyl Ester
• p-Ethylphenyl isocyanate
• Benzene, 1-ethyl-4-isocyanato-
• FWPYUSLQCQDLJR-UHFFFAOYSA-N
• 4-Ethylphenylisocyanate
• 4-Ethyl phenylisocyanate
• 4-ethyl-phenyl-isocyanate
• Benzene,1-ethyl-4-isocyanato-
• UNII-G7N9K55SX2
• DTXSID60177702
• EN300-146980
• F1945-0014
• VS-14345
• EINECS 245-446-9
• BB 0262819
• FT-0618415
• D90562
• 23138-50-3
• AKOS000178202
• SCHEMBL93291
• G7N9K55SX2
• 4-Ethylphenyl isocyanate, 98%
• MFCD00013881
• NS00027361
• E0767
• J-014999
• STK502548
• DB-046081
• DTXCID80100193
• BBL037654
• ALBB-003028
• +Expand

• MDL： MFCD00013881
• InChIKey： FWPYUSLQCQDLJR-UHFFFAOYSA-N
• Inchi： 1S/C9H9NO/c1-2-8-3-5-9(6-4-8)10-7-11/h3-6H,2H2,1H3
• SMILES： O=C=NC1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])C([H])([H])[H]
• BRN： 971100

Computed Properties

• Exact Mass: 147.06800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 147.068
• Heavy Atom Count: 11
• Complexity: 153
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 29.4

Experimental Properties

• LogP: 2.21630
• PSA: 29.43000
• Refractive Index: n20/D 1.527(lit.)
• Boiling Point: 80°C/5mmHg(lit.)
• Flash Point: Fahrenheit: 190.4 ° f
  Celsius: 88 ° c
  
• Color/Form: Colorless liquid, pungent odor 2. density (g/ml, 25/4 ℃)
• Sensitiveness: Moisture Sensitive
• Density: 1.024 g/mL at 25 °C(lit.)

1-ethyl-4-isocyanatobenzene Security Information

• Symbol: GHS06 GHS08
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S23-S26-S36/37/39-S45
• Packing Group：III
• Packing Group：III
• Risk Phrases：R23/25; R36/37/38; R42
• Hazard Level：6.1
• Dangerous goods sign： Xn Xi
• Hazardous Material transportation number：UN 2206 6.1/PG 3
• Hazard Statement： H227-H301+H331-H315-H319-H334-H335
• Warning Statement： P210-P261-P264-P270-P271-P280-P284-P301+P310+P330-P302+P352+P332+P313+P362+P364-P304+P340+P311-P305+P351+P338+P337+P313-P370+P378-P403+P233-P405-P501
• Prompt：dangerous
• Storage Condition：0-10°C
• PackingGroup：III
• Risk Phrases： 20/21/22-36/37/38
• Signal Word：Warning
• HazardClass：6.1

1-ethyl-4-isocyanatobenzene Customs Data

• HS CODE：2929109000
• Customs Data：

  China Customs Code:

  2929109000

  Overview:

  2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides